Cas no 1190316-09-6 (6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde)

• Product Name: 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• CAS No: 1190316-09-6
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD12962611
• CID: 2136102
• PubChem ID: 73012918
• Update Time: 2025-10-05

6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-azaindole-3-carboxaldehyde
• 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• 1190316-09-6
• DB-061485
• CS-0350230
• 1H-Pyrrolo[3,2-b]pyridine-3-carboxaldehyde, 6-fluoro-
• EN300-1635511

• MDL： MFCD12962611
• Inchi： 1S/C8H5FN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-4,10H
• InChI Key： DRJCUVKRJGJYSU-UHFFFAOYSA-N
• SMILES： FC1C=NC2C(C=O)=CNC=2C=1

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

6-Fluoro-1H-Pyrrolo[3,2-b]Pyridine-3-Carbaldehyde: A Comprehensive Overview

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde, also known by its CAS number CAS No. 1190316-09-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures composed of a pyrrole and a pyridine ring. The presence of a fluorine atom at the 6-position and an aldehyde group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions in the synthesis pathway. These methods not only enhance yield but also allow for better control over the stereochemistry of the final product.

One of the most promising applications of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde lies in its potential as a lead compound in drug discovery. The molecule's structure resembles certain bioactive compounds reported in recent studies, suggesting its ability to interact with specific biological targets. For example, preliminary in vitro assays have indicated that this compound exhibits moderate inhibitory activity against several kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a candidate for further exploration in the development of anti-cancer agents.

In addition to its pharmacological applications, 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has shown potential in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic materials.

The chemical stability of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde under various conditions has also been a focus of recent research. Thermal analysis reveals that the compound is stable up to temperatures around 250°C, making it suitable for high-temperature applications. Furthermore, its resistance to oxidation and hydrolysis under physiological conditions suggests its suitability for biomedical applications where long-term stability is required.

In conclusion, CAS No. 1190316-09-6, or 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity position it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its structure-function relationships and potential uses, this compound is likely to play an increasingly important role in advancing scientific and technological frontiers.